![molecular formula C20H18N2 B1227275 8-Phenyl-2,4,5,6-tetrahydro-1H-pyrazino[3,2,1-jk]carbazole](/img/structure/B1227275.png)
8-Phenyl-2,4,5,6-tetrahydro-1H-pyrazino[3,2,1-jk]carbazole
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Overview
Description
LSM-15493 is a member of carbazoles.
Scientific Research Applications
Synthesis and Chemical Properties
- A laboratory method for synthesizing derivatives like 5,6-Dihydro-8-methyl-4H-pyrazino[3,2,1-j,k]carbazole has been developed, showcasing the compound's potential in medicinal preparation (Grinev, Krichevskii, & Romanova, 1983).
- The compound has been involved in palladium-catalyzed amination and amidation reactions, indicating its utility in organic synthesis (Sergeev et al., 2005).
Pharmacological Research
- It has been used in Ir-catalyzed asymmetric hydrogenation of heterocyclic compounds, leading to the synthesis of antidepressants like pirlindole (Lyubimov et al., 2014).
- The compound's derivatives have shown potential in vitro antitubercular activity, suggesting a new avenue for pharmacological research (Filitis et al., 1986).
Material Science and Chemistry
- In material science and chemistry, its derivatives have been studied for their crystal structures, which can be crucial for understanding molecular interactions and properties (Sundar et al., 2011).
Environmental Chemistry
- The compound has been part of environmentally benign synthesis processes, showcasing its role in green chemistry (Chitra et al., 2011).
properties
Molecular Formula |
C20H18N2 |
---|---|
Molecular Weight |
286.4 g/mol |
IUPAC Name |
12-phenyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-4,9(16),10(15),11,13-pentaene |
InChI |
InChI=1S/C20H18N2/c1-2-5-14(6-3-1)15-9-10-19-17(13-15)16-7-4-8-18-20(16)22(19)12-11-21-18/h1-3,5-6,9-10,13H,4,7-8,11-12H2 |
InChI Key |
WXPVMCVBNSRZQA-UHFFFAOYSA-N |
SMILES |
C1CC2=C3C(=NCCN3C4=C2C=C(C=C4)C5=CC=CC=C5)C1 |
Canonical SMILES |
C1CC2=C3C(=NCCN3C4=C2C=C(C=C4)C5=CC=CC=C5)C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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